3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol
Catalog No.
S6661243
CAS No.
1261979-41-2
M.F
C13H10F2O2
M. Wt
236.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261979-41-2
Product Name
3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol
IUPAC Name
3-fluoro-4-(2-fluoro-4-methoxyphenyl)phenol
Molecular Formula
C13H10F2O2
Molecular Weight
236.21 g/mol
InChI
InChI=1S/C13H10F2O2/c1-17-9-3-5-11(13(15)7-9)10-4-2-8(16)6-12(10)14/h2-7,16H,1H3
InChI Key
MGFGVLIKXCYOBN-UHFFFAOYSA-N
SMILES
COC1=CC(=C(C=C1)C2=C(C=C(C=C2)O)F)F
Canonical SMILES
COC1=CC(=C(C=C1)C2=C(C=C(C=C2)O)F)F
The exact mass of the compound 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% is 236.06488588 g/mol and the complexity rating of the compound is 250. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
XLogP3
3.4
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
236.06488588 g/mol
Monoisotopic Mass
236.06488588 g/mol
Heavy Atom Count
17
Dates
Last modified: 11-23-2023
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